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Compound of Interest

Compound Name: Zephirol-d7

Cat. No.: B15142805 Get Quote

For researchers, scientists, and drug development professionals, this document provides a

comprehensive overview of Zephirol-d7, a deuterated analogue of the quaternary ammonium

compound Zephirol (benzalkonium chloride). This guide details its chemical properties,

mechanism of action, and relevant experimental considerations.

Core Chemical Data
Zephirol-d7, a labeled version of the antiseptic agent Zephirol, is a valuable tool in various

research applications, particularly in pharmacokinetic and metabolic studies. Its deuteration

provides a distinct mass spectrometric signature, allowing it to be differentiated from its non-

deuterated counterpart.

Property Value Reference

CAS Number 1998128-83-8 [1]

Molecular Weight 347.03 g/mol [2][3]

Molecular Formula C₂₁H₃₁D₇ClN [2][3]

Synonyms

N-Dodecyl-N,N-

dimethylbenzenemethanamini

um-d7 Chloride,

Benzododecinium-d7 Chloride,

Benzyldimethyldodecylammoni

um-d7 Chloride

[2]
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Mechanism of Action: Disrupting Microbial Integrity
Zephirol, as a member of the quaternary ammonium compound (QAC) family, exerts its potent

antimicrobial effects primarily through the disruption of microbial cell membranes.[2][4] This

mechanism is broadly effective against a range of bacteria, fungi, and enveloped viruses.[1][3]

The cationic head of the Zephirol molecule is attracted to the negatively charged components

of the microbial cell surface.[5] Its amphiphilic nature allows the hydrophobic alkyl chain to

intercalate into and disrupt the lipid bilayer of the cell membrane.[2][6] This leads to a cascade

of detrimental effects:

Increased Membrane Permeability: The integration of Zephirol molecules into the membrane

compromises its structural integrity, leading to increased permeability.[2][4]

Leakage of Cellular Contents: Essential intracellular components, such as ions, nucleotides,

and enzymes, leak out of the compromised cell, leading to metabolic disruption and

ultimately, cell death.[1][2]

Enzyme Deactivation: Beyond membrane disruption, Zephirol can also inactivate critical

enzymes within the cell, further contributing to its demise.[1]

Recent studies have also elucidated more specific cellular responses to QACs, including the

induction of apoptosis through caspase-3 dependent pathways and the generation of reactive

oxygen species (ROS).[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://en.wikipedia.org/wiki/Benzalkonium_chloride
https://synapse.patsnap.com/article/what-is-the-mechanism-of-benzalkonium-chloride
https://pmc.ncbi.nlm.nih.gov/articles/PMC6581159/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6581159/
https://synapse.patsnap.com/article/what-is-benzalkonium-chloride-used-for
https://www.frontiersin.org/journals/toxicology/articles/10.3389/ftox.2022.973680/full
https://gosset.ai/targets/benzalkonium-chloride/
https://www.benchchem.com/product/b15142805#zephirol-d7-cas-number-and-molecular-weight
https://www.benchchem.com/product/b15142805#zephirol-d7-cas-number-and-molecular-weight
https://www.benchchem.com/product/b15142805#zephirol-d7-cas-number-and-molecular-weight
https://www.benchchem.com/product/b15142805#zephirol-d7-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15142805?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15142805?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

